Cas no 1896252-60-0 (O-2-(3-ethylphenyl)ethylhydroxylamine)

• Product Name: O-2-(3-ethylphenyl)ethylhydroxylamine
• CAS No: 1896252-60-0
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5989994
• PubChem ID: 117276345
• Update Time: 2025-06-08

O-2-(3-ethylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-ethylphenyl)ethylhydroxylamine
• O-[2-(3-ethylphenyl)ethyl]hydroxylamine
• EN300-1755899
• 1896252-60-0

• Inchi： 1S/C10H15NO/c1-2-9-4-3-5-10(8-9)6-7-12-11/h3-5,8H,2,6-7,11H2,1H3
• InChI Key： VCOWOGCALBEKCS-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=C(CC)C=1)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-ethylphenyl)ethylhydroxylamine

Introduction to O-2-(3-ethylphenyl)ethylhydroxylamine (CAS No. 1896252-60-0)

The compound O-2-(3-ethylphenyl)ethylhydroxylamine, identified by its CAS number 1896252-60-0, is a specialized organic molecule with significant applications in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of amine derivatives, characterized by its structural motif of an ethyl chain extended from a phenyl ring, which is further functionalized with a hydroxylamine group. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological assays.

Recent advancements in medicinal chemistry have highlighted the importance of amine derivatives in drug discovery due to their versatility in interacting with biological targets. The presence of both the phenyl ring and the hydroxylamine moiety in O-2-(3-ethylphenyl)ethylhydroxylamine suggests that it may exhibit properties such as nucleophilicity and hydrogen bonding capability, which are crucial for binding to biological macromolecules. These features have prompted researchers to explore its utility in designing novel therapeutic agents.

In the context of contemporary research, O-2-(3-ethylphenyl)ethylhydroxylamine has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, studies have suggested that amine-containing compounds can serve as substrates or inhibitors for various enzymes, including those involved in metabolic pathways and signal transduction. The ethylphenyl group may enhance lipophilicity, improving membrane permeability, while the hydroxylamine group can participate in redox reactions, offering a dual mechanism of action.

One notable area of interest is the compound's interaction with protein targets. The phenyl ring can engage in π-stacking interactions with aromatic residues in proteins, while the hydroxylamine group can form hydrogen bonds with polar amino acid side chains. Such interactions are critical for designing small molecules that can selectively bind to specific proteins without off-target effects. This has implications for developing drugs that are both potent and selective, reducing side effects and improving therapeutic outcomes.

Moreover, the synthesis of O-2-(3-ethylphenyl)ethylhydroxylamine has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Modern synthetic methodologies often employ catalytic processes that minimize byproduct formation, enhancing efficiency. The compound's stability under various conditions has also been assessed, ensuring its suitability for storage and transport without degradation.

From a biochemical perspective, O-2-(3-ethylphenyl)ethylhydroxylamine may serve as a precursor for more complex molecules. Its structural framework can be modified to introduce additional functional groups, allowing for the creation of derivatives with tailored properties. This flexibility makes it a valuable building block in drug design pipelines, where rapid screening and modification of molecular structures are essential for identifying lead compounds.

Recent studies have also explored the pharmacokinetic properties of O-2-(3-ethylphenyl)ethylhydroxylamine, including its absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters is crucial for predicting how the compound will behave within an organism and for optimizing dosing regimens. Advanced computational models have been employed to simulate these processes, providing insights into potential pharmacokinetic profiles before experimental validation.

The compound's potential applications extend beyond drug development. It has been considered as a reagent in organic synthesis, where its reactive sites can be exploited to construct more complex molecular architectures. Additionally, its ability to participate in redox reactions makes it useful in biochemical assays designed to study enzyme mechanisms and metabolic pathways.

In conclusion,O-2-(3-ethylphenyl)ethylhydroxylamine (CAS No. 1896252-60-0) is a multifaceted compound with significant promise in pharmaceutical and biochemical research. Its unique structural features and chemical properties make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new applications and mechanisms of action,O-2-(3-ethylphenyl)ethylhydroxylamine is poised to play an increasingly important role in advancing scientific understanding and therapeutic innovation.